Cas no 1374652-56-8 (5-ethynyl-1H-pyrazolo4,3-bpyridine)

• Product Name: 5-ethynyl-1H-pyrazolo4,3-bpyridine
• CAS No: 1374652-56-8
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD22380512
• CID: 1245177
• PubChem ID: 75412017
• Update Time: 2025-04-20

5-ethynyl-1H-pyrazolo4,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-1h-pyrazolo[4,3-b]pyridine
• DTXSID201285035
• 1H-Pyrazolo[4,3-b]pyridine, 5-ethynyl-
• AKOS027251632
• 5-Ethynyl-2H-pyrazolo[4,3-b]pyridine
• PS-11785
• 1374652-56-8
• CS-0318560
• MFCD22380512
• DB-368705
• SCHEMBL18297433
• 5-ethynyl-1H-pyrazolo4,3-bpyridine

• MDL： MFCD22380512
• Inchi： 1S/C8H5N3/c1-2-6-3-4-7-8(10-6)5-9-11-7/h1,3-5H,(H,9,11)
• InChI Key： WDMUELCRMSDBAV-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C#C)=NC=2C=N1

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų